Cas no 682788-71-2 (3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid)

• Product Name: 3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid
• CAS No: 682788-71-2
• MF: C₁₉H₂₀N₂O₅
• MW: 356.372505187988
• CID: 6270508
• PubChem ID: 4198941
• Update Time: 2025-06-08

3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid
• 4-[4-[(2,4-dimethoxyphenyl)methylideneamino]anilino]-4-oxobutanoic acid
• 682788-71-2
• Oprea1_242774
• 3-({4-[(E)-[(2,4-DIMETHOXYPHENYL)METHYLIDENE]AMINO]PHENYL}CARBAMOYL)PROPANOIC ACID
• (E)-4-((4-((2,4-dimethoxybenzylidene)amino)phenyl)amino)-4-oxobutanoic acid
• SR-01000010348
• AKOS002234115
• Oprea1_294146
• SR-01000010348-1
• F1098-0094

• Inchi： 1S/C19H20N2O5/c1-25-16-8-3-13(17(11-16)26-2)12-20-14-4-6-15(7-5-14)21-18(22)9-10-19(23)24/h3-8,11-12H,9-10H2,1-2H3,(H,21,22)(H,23,24)/b20-12+
• InChI Key： SMINGXWHBVULND-UDWIEESQSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=N/C1C=CC(=CC=1)NC(CCC(=O)O)=O)OC

Computed Properties

• Exact Mass: 356.13722174g/mol
• Monoisotopic Mass: 356.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.2Ų

Additional information on 3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid

Comprehensive Overview of 3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid (CAS No. 682788-71-2)

3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid (CAS No. 682788-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and enzyme inhibition. Researchers are particularly interested in its carbamoyl propanoic acid moiety, which contributes to its reactivity and binding affinity.

The compound's 2,4-dimethoxyphenyl group enhances its solubility and stability, making it a valuable candidate for medicinal chemistry studies. Recent trends in AI-driven drug discovery have highlighted the importance of such molecules in high-throughput screening and virtual ligand docking. Users frequently search for terms like "CAS 682788-71-2 uses" or "3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid synthesis," reflecting growing interest in its practical applications.

From a structural perspective, the compound's E-configuration (trans-isomer) plays a critical role in its biological activity. This feature aligns with current research on stereoselective synthesis, a hot topic in organic chemistry forums. The methylideneamino linker in its structure also offers versatility for derivatization, enabling the creation of analogs for structure-activity relationship (SAR) studies.

In the context of green chemistry, the compound's potential for sustainable synthesis is under investigation. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to optimize its production. These methods align with the global push for eco-friendly chemical processes, a frequently searched topic in academic and industrial circles.

The carbamoyl propanoic acid segment of the molecule is structurally similar to intermediates found in peptide mimetics, making it relevant to bioconjugation and proteomics research. This connection has led to increased searches for "682788-71-2 biological activity" and "carbamoyl derivatives in drug design." Such queries underscore the compound's interdisciplinary appeal.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid. These methods ensure purity and validate its structural integrity, which is crucial for preclinical studies. The compound's chromatographic behavior is also a subject of interest, particularly in method development for complex molecules.

As the scientific community focuses on personalized medicine, compounds like CAS 682788-71-2 are being evaluated for their role in targeted therapies. Its modular structure allows for customization, addressing the demand for tailored pharmacological agents. This aligns with trending searches such as "small molecule inhibitors" and "precision medicine chemistry."

In summary, 3-({4-(E)-(2,4-dimethoxyphenyl)methylideneaminophenyl}carbamoyl)propanoic acid represents a versatile scaffold with broad implications for drug discovery and chemical biology. Its unique features and adaptability make it a focal point for ongoing research, driven by both academic curiosity and industrial innovation.